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Compound Focus: Acetophenazine

CAS No.: 2751-68-0

Cat. No.: S516976

Chemical and Safety Profile

The table below summarizes the key identifiers and hazard information for Acetophenazine.

Property Description

CAS Number 2751-68-0 [1] [2] [3]
Molecular Formula  C23H20N30:2S [1] [2] [3]
Molecular Weight 411.56 g/mol [1] [2] [3]

GHS Hazard H302: Harmful if swallowed [1]
Statements

H410: Very toxic to aquatic life with long lasting effects [1]

Handling Avoid dust formation. Use personal protective equipment. Ensure adequate
Precautions ventilation. Avoid release to the environment [1].

Research and Development Context
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While direct synthesis methods for Acetophenazine are not detailed in the search results, the following

information provides relevant context for researchers.

¢ Drug-Gene Interactions: A cheminformatics study listed Acetophenazine as interacting with two
target genes, though the specific genes were not named in the available excerpt [4]. This highlights
the importance of understanding its mechanism of action at a molecular level.

e The Role of Acetophenone Scaffolds: The acetophenone functional group is a versatile building
block in pharmaceutical synthesis. One review dedicated to Diversity-Oriented Synthesis (DOS)
highlights how amino acetophenones can serve as valuable starting points for creating libraries of
natural product analogs [5]. This general strategy is highly relevant for drug development
professionals seeking to design novel compounds or optimize existing scaffolds.

Proposed R&D Workflow

For a research project aimed at re-investigating or optimizing a compound like Acetophenazine, the
following general workflow could be applied. The diagram below outlines the key stages from target

identification to final reporting.

[Start: Define Research Objectiva

Compound Design &

Target Identification & Validation Scaffold Selection

Analytical Characterization Biological Testing

Synthesis & Purification & QC (T i & i)

Data Analysis & Reporting

End: Publish Results
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Suggestions for Further Research

To obtain the specific synthesis and manufacturing protocols you need, I suggest you:

e Consult Specialized Databases: Search platforms like SciFinder-n, Reaxys, or PubMed using the
CAS Number (2751-68-0) as a keyword. These databases often contain detailed synthetic
procedures from patent and journal literature that are not freely available on the open web.

¢ Investigate Historical Patents: The original manufacturing processes for discontinued drugs are
frequently documented in patents. A search of patent literature from the 1960s (when
Acetophenazine was likely developed) could yield detailed methods.

¢ Apply General Phenothiazine Chemistry: In the absence of direct sources, researching the general
synthetic pathways for piperazinyl-bearing phenothiazine derivatives can provide a reliable foundation
for developing a lab-scale synthesis for Acetophenazine.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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